Cas no 16710-16-0 (Uridine, 5,6-dimethyl- (8CI,9CI))

• Product Name: Uridine, 5,6-dimethyl- (8CI,9CI)
• CAS No: 16710-16-0
• MF: C₁₁H₁₆N₂O₆
• MW: 272.254543304443
• CID: 236301
• PubChem ID: 268421
• Update Time: 2025-04-19

Uridine, 5,6-dimethyl- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine, 5,6-dimethyl- (8CI,9CI)
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5,6-dimethylpyrimidine-2,4-dione
• 1,2,4-Triazin-3(2H)-one,5,6-bis(methylthio)-
• 5,6-bis(methylsulfanyl)-1,2,4-triazin-3(2h)-one
• 5,6-bis-methylsulfanyl-2H-[1,2,4]triazin-3-one
• 5,6-Dimethylthio-as-triazin-3(2H)-on
• 5,6-Dimethyl-uridin
• 5,6-dimethyl-uridine
• AC1L6SW6
• AC1Q6C59
• AG-K-67735
• AR-1G6093
• CTK4G7605
• NSC118356
• 4-Hydroxy-5,6-dimethyl-1-pentofuranosylpyrimidin-2(1H)-one
• 16710-16-0
• NSC-108603
• NSC108603
• DTXSID70937278

• Inchi： 1S/C11H16N2O6/c1-4-5(2)13(11(18)12-9(4)17)10-8(16)7(15)6(3-14)19-10/h6-8,10,14-16H,3H2,1-2H3,(H,12,17,18)
• InChI Key： CUJCOVAXFZKIAJ-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(NC(C(C)=C1C)=O)=O)O)O

Computed Properties

• Exact Mass: 272.10088
• Monoisotopic Mass: 272.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.497
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.599
• PSA: 119.33
• LogP: -2.23510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides